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Abstract

Mulberrofuran G and its isomer, Isomulberrofuran G, are Diels-Alder type adducts isolated
from the root bark of Morus alba L. (white mulberry).[1][2] These natural compounds have
garnered significant scientific interest due to their diverse and potent biological activities. This
technical guide provides a comprehensive overview of the chemical properties, isolation
procedures, and multifaceted pharmacological effects of Mulberrofuran G and
Isomulberrofuran G. It includes a compilation of quantitative data, detailed experimental
methodologies for key biological assays, and visualizations of relevant pathways and workflows
to serve as a valuable resource for researchers in natural product chemistry, pharmacology,
and drug discovery.

Chemical Structure and Properties

Mulberrofuran G and Isomulberrofuran G are isomeric Diels-Alder type adducts with the
molecular formula Cs4H260s and a molecular weight of 562.6 g/mol .[2][3] They are classified
as phenols and are soluble in solvents such as chloroform, dichloromethane, ethyl acetate,
DMSO, and acetone.[2]

Chemical Structure of Mulberrofuran G:

Caption: Chemical structure of Mulberrofuran G.
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Isolation and Purification from Morus alba

Mulberrofuran G and Isomulberrofuran G are primarily isolated from the root bark of Morus
alba L.[1][2] The general workflow for their isolation and purification involves solvent extraction

followed by a series of chromatographic separations.
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Extraction Solvent Partitioning Chromatographic Separation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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